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Compound of Interest

(2-lodo-5-methoxyphenyl)boronic
Compound Name: o
aci

Cat. No. B569776

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of (2-
lodo-5-methoxyphenyl)boronic acid. Due to the limited availability of specific quantitative
data in public literature, this document combines reported qualitative data with extrapolated
information based on structurally similar arylboronic acids. Furthermore, detailed experimental
protocols are provided to enable researchers to determine precise quantitative data for their
specific applications and storage conditions.

Core Properties of (2-lodo-5-methoxyphenyl)boronic
acid

Property Value Source
CAS Number 89694-50-8 [1]
Molecular Formula C7HsBIOs [1]
Molecular Weight 277.85 g/mol [1]
Appearance White to off-white solid [1]
Melting Point 202-207 °C [1]
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Solubility Profile

Quantitative solubility data for (2-lodo-5-methoxyphenyl)boronic acid is not extensively
published. The table below summarizes the available qualitative information and provides
expected solubility trends based on the behavior of other arylboronic acids in common organic
solvents. It is strongly recommended that researchers determine the precise solubility for their
specific solvent systems and conditions using the protocols outlined in this guide.

Solvent Qualitative Solubility Expected Solubility Trend
Chloroform Slightly Soluble[1] Low to Moderate
Methanol Slightly Soluble[1] Moderate to High
Dimethyl Sulfoxide (DMSO) - High
N,N-Dimethylformamide (DMF) - High

Acetonitrile - Moderate
Tetrahydrofuran (THF) - Moderate to High
Acetone - Moderate to High
Water - Very Low
Toluene - Low

Hexanes - Very Low

Expected solubility trends are inferred from studies on phenylboronic acid and its substituted
derivatives, which show higher solubility in polar aprotic and protic solvents and lower solubility
in nonpolar and hydrocarbon solvents.

Stability Profile and Storage

(2-lodo-5-methoxyphenyl)boronic acid, like many arylboronic acids, is susceptible to
degradation through several pathways. Proper storage and handling are crucial to maintain its
integrity.

Key Degradation Pathways:
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» Oxidative Deboronation: The carbon-boron bond can be cleaved in the presence of oxidizing
agents, leading to the formation of the corresponding phenol. This is often a major
degradation pathway for boronic acids.[2][3]

» Protodeboronation: This process involves the cleavage of the carbon-boron bond and its
replacement with a carbon-hydrogen bond. It can be accelerated by the presence of
moisture and acidic or basic conditions.

o Trimerization (Dehydration): Boronic acids can undergo reversible dehydration to form cyclic
boroxine anhydrides, especially upon heating or under vacuum.

Recommended Storage Conditions: To ensure long-term stability, (2-lodo-5-
methoxyphenyl)boronic acid should be stored in a tightly sealed container in a dry, cool, and
well-ventilated place. Recommended temperatures are typically between 2-8°C.[1] For
enhanced stability, storage under an inert atmosphere (e.g., argon or nitrogen) is advised to
minimize oxidative degradation and hydrolysis.

Experimental Protocols

The following sections provide detailed methodologies for determining the solubility and
stability of (2-lodo-5-methoxyphenyl)boronic acid.

Thermodynamic Solubility Determination (Shake-Flask
Method)

This method determines the equilibrium solubility of the compound in a specific solvent at a
given temperature.

Methodology:

o Preparation: Add an excess amount of solid (2-lodo-5-methoxyphenyl)boronic acid to a
series of vials, each containing a known volume of the selected solvent.

o Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a
sufficient period (typically 24-48 hours) to ensure equilibrium is reached. It is critical that
excess solid remains after this period.
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Sample Collection and Preparation: Allow the vials to stand undisturbed for at least 2 hours.
Carefully extract a known volume of the supernatant.

Filtration: Filter the supernatant through a 0.45 pm syringe filter to remove any undissolved
solid.

Dilution: Dilute the filtered supernatant with a suitable mobile phase to a concentration within
the calibrated range of the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection.

Calculation: Determine the concentration of the compound in the original supernatant and
express the solubility in units such as mg/mL or mol/L.
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Workflow for Thermodynamic Solubility Determination
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Caption: Experimental workflow for determining thermodynamic solubility.

Stability Assessment under Stress Conditions

This protocol outlines a general procedure for evaluating the stability of (2-lodo-5-
methoxyphenyl)boronic acid under various stress conditions (e.g., thermal, pH, oxidative).
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Methodology:

e Stock Solution Preparation: Prepare a stock solution of (2-lodo-5-methoxyphenyl)boronic
acid of known concentration in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile
and water).

e Stress Conditions Setup:

o

Thermal Stress: Aliquot the stock solution into vials and store them at elevated
temperatures (e.g., 40°C, 60°C, 80°C) and a control at the recommended storage
temperature (e.g., 4°C).

o pH Stress (Hydrolytic Stability): Adjust the pH of the stock solution (if aqueous) to acidic
(e.g., pH 1-2 with HCI) and basic (e.g., pH 12-13 with NaOH) conditions. Store at room
temperature or an elevated temperature.

o Oxidative Stress: Add a controlled amount of an oxidizing agent (e.g., hydrogen peroxide)
to the stock solution. Store at room temperature, protected from light.

o Photostability: Expose the stock solution in a photostable, transparent container to a
controlled light source (e.g., consistent with ICH Q1B guidelines). Wrap a control sample
in aluminum foil.

o Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an
aliquot from each stress condition.

o Sample Quenching (if necessary): Neutralize the pH-stressed samples or quench the
oxidative reaction if required.

e Analysis: Analyze each sample by a stability-indicating HPLC method capable of separating
the intact (2-lodo-5-methoxyphenyl)boronic acid from its degradation products.

o Data Evaluation: Calculate the percentage of the remaining parent compound at each time
point. Identify and, if possible, quantify the major degradation products.
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Workflow for Stability Assessment
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Caption: General workflow for assessing chemical stability.

Involvement in Sighaling Pathways or Drug
Development

(2-lodo-5-methoxyphenyl)boronic acid is primarily categorized as a bulk drug intermediate
and a building block for organic synthesis.[1] A thorough review of the literature did not reveal
any evidence of its direct involvement in specific biological signaling pathways or as a
standalone therapeutic agent. Its utility in drug development lies in its role as a precursor or
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reactant in the synthesis of more complex, biologically active molecules, likely through
reactions such as Suzuki-Miyaura cross-coupling.

Conclusion

While specific quantitative solubility and stability data for (2-lodo-5-methoxyphenyl)boronic
acid are not widely published, this guide provides a foundational understanding based on its
chemical class. The compound exhibits slight solubility in less polar organic solvents like
chloroform and is expected to have higher solubility in polar solvents such as methanol and
DMSO. lIts stability is influenced by temperature, pH, and the presence of oxidizing agents, with
recommended storage in a cool, dry, and inert environment. The provided experimental
protocols offer a robust framework for researchers to determine the precise solubility and
stability parameters essential for its effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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